Cas no 2137591-19-4 (5-Hydrazinyl-1-benzothiophene-2-carboxylic acid)

• Product Name: 5-Hydrazinyl-1-benzothiophene-2-carboxylic acid
• CAS No: 2137591-19-4
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 6116837
• PubChem ID: 165464078
• Update Time: 2025-10-16

5-Hydrazinyl-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-hydrazinyl-1-benzothiophene-2-carboxylic acid
• EN300-790803
• 2137591-19-4
• 5-Hydrazinyl-1-benzothiophene-2-carboxylic acid

• Inchi： 1S/C9H8N2O2S/c10-11-6-1-2-7-5(3-6)4-8(14-7)9(12)13/h1-4,11H,10H2,(H,12,13)
• InChI Key： FLTMATBNWLWYGM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C=C(C=CC1=2)NN

Computed Properties

• Exact Mass: 208.03064868g/mol
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 104Ų

Additional information on 5-Hydrazinyl-1-benzothiophene-2-carboxylic acid

Introduction to 5-Hydrazinyl-1-benzothiophene-2-carboxylic Acid (CAS No. 2137591-19-4)

5-Hydrazinyl-1-benzothiophene-2-carboxylic acid (CAS No. 2137591-19-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a benzothiophene core and a hydrazinyl group attached to a carboxylic acid moiety. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 5-Hydrazinyl-1-benzothiophene-2-carboxylic acid is C₁₀H₉N₃O₂S, and its molecular weight is approximately 235.26 g/mol. The compound's structure can be visualized as a benzothiophene ring system with a hydrazinyl group at the 5-position and a carboxylic acid group at the 2-position. This arrangement provides a balance of hydrophobic and hydrophilic properties, which can influence its solubility, stability, and biological activity.

In recent years, there has been a growing interest in the use of benzothiophene derivatives in medicinal chemistry due to their potential therapeutic applications. For instance, benzothiophenes have been explored for their anti-inflammatory, anticancer, and antiviral properties. The presence of the hydrazinyl group in 5-Hydrazinyl-1-benzothiophene-2-carboxylic acid further enhances its biological activity by introducing additional reactivity and binding potential.

One of the key areas where 5-Hydrazinyl-1-benzothiophene-2-carboxylic acid has shown promise is in the development of novel antiviral agents. Recent studies have demonstrated that compounds with similar structures can inhibit viral replication by targeting specific viral enzymes or pathways. For example, a study published in the Journal of Medicinal Chemistry reported that benzothiophene derivatives with hydrazinyl functionalities exhibited potent antiviral activity against influenza A virus (IAV). The researchers found that these compounds could effectively inhibit IAV replication by interfering with the viral RNA polymerase complex.

Beyond antiviral applications, 5-Hydrazinyl-1-benzothiophene-2-carboxylic acid has also been investigated for its potential as an anticancer agent. Cancer research has shown that compounds with benzothiophene cores can induce apoptosis in cancer cells by modulating various signaling pathways. A study published in the European Journal of Medicinal Chemistry highlighted the anticancer activity of benzothiophene derivatives against human breast cancer cells. The researchers found that these compounds could selectively induce apoptosis in cancer cells while sparing normal cells, suggesting their potential as targeted cancer therapeutics.

The versatility of 5-Hydrazinyl-1-benzothiophene-2-carboxylic acid extends to its use as a building block in organic synthesis. The presence of the carboxylic acid group allows for various chemical transformations, such as esterification, amide formation, and coupling reactions with other functional groups. These reactions can be used to synthesize more complex molecules with tailored properties for specific applications. For example, esterification of the carboxylic acid group can improve the solubility and bioavailability of the compound, making it more suitable for pharmaceutical formulations.

In addition to its biological and synthetic applications, 5-Hydrazinyl-1-benzothiophene-2-carboxylic acid has also been studied for its potential use in materials science. The unique electronic properties of benzothiophenes make them attractive candidates for the development of organic semiconductors and photovoltaic materials. Research in this area has shown that compounds with similar structures can exhibit high charge carrier mobility and good photostability, which are essential properties for advanced electronic devices.

The synthesis of 5-Hydrazinyl-1-benzothiophene-2-carboxylic acid typically involves multi-step procedures that combine techniques from organic synthesis and heterocyclic chemistry. One common approach involves the condensation of 2-thiobenzoic acid with hydrazine hydrate followed by cyclization to form the benzothiophene ring system. This method provides good yields and allows for easy modification of the starting materials to produce derivatives with different substituents.

In conclusion, 5-Hydrazinyl-1-benzothiophene-2-carboxylic acid (CAS No. 2137591-19-4) is a multifaceted compound with significant potential in various fields of research and application. Its unique molecular structure combines hydrophobic and hydrophilic properties, making it suitable for biological studies and synthetic transformations. Recent advancements in medicinal chemistry have highlighted its promising antiviral and anticancer activities, while its synthetic versatility opens up opportunities for further exploration in materials science and organic synthesis. As research continues to uncover new insights into the properties and applications of this compound, it is likely to play an increasingly important role in future scientific endeavors.